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Compound of Interest

Compound Name: 3-(Hexyloxy)benzaldehyde
CAS No.: 24083-09-8
Cat. No.: B1278659

Get Quote

Chemical Profile & Risk Assessment

Before initiating disposal, you must verify the chemical identity and state. 3-
(Hexyloxy)benzaldehyde is a lipophilic aldehyde often used as an intermediate in organic
synthesis (e.g., liquid crystals, pharmaceuticals).[1][2][3] Its structural combination of an
aldehyde and a long-chain ether presents specific stability and toxicity profiles.[1][2][3][4]

\
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Property Technical Specification Operational Implication

Synonyms: m-

Chemical Name 3-(Hexyloxy)benzaldehyde

Hexyloxybenzaldehyde

Verify against label; distinct
CAS Number 24083-09-8 (Meta-isomer) from Para-isomer (5736-94-7).

[11(2](31[4]

) Liguid (Colorless to pale High viscosity compared to
Physical State ]
yellow) simple solvents.[1][2][3][4]

Class 1lIB Combustible.
Unlikely to be RCRA D001

Flash Point > 110°C (Estimated) ) )
unless mixed with solvents.[1]
[21[3][4]
Incompatible with Strong
Reactivity Reducing Agent (Aldehyde) Oxidizers. Risk of exothermic
reaction.[1][2][3][4]
May form 3-(hexyloxy)benzoic
Stability Air Sensitive (Oxidation) acid crystals around the cap.

[1112](31[4]

) ) ) Do not pour down drains.
o Skin/Eye Irritant; Aquatic ) - o ]
Toxicity Lipophilic chain increases skin

Chronic
absorption.[1][2][3][4]

Critical Scientist Insight: While benzaldehydes are generally stable, the "hexyloxy" ether linkage
combined with the aldehyde functionality requires specific attention to auto-oxidation.[4] Old
bottles may contain precipitated benzoic acid derivatives.[1][2][3][4] While not explosive like

peroxide-forming ethers, these solids can clog waste nozzles and alter the pH of waste streams.

[4]
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Waste Segregation Protocol (The Self-Validating
System)

To ensure a self-validating safety system, you must segregate this chemical based on its
reactivity rather than just its physical state.[1][2][4] Mixing aldehydes with oxidizing acids (e.g.,
Nitric Acid, Chromic Acid) is a frequent cause of laboratory "runaway" reactions.[1][2]

Disposal Decision Logic

The following workflow illustrates the decision process for categorizing 3-
(Hexyloxy)benzaldehyde waste.

Waste: 3-(Hexyloxy)benzaldehyde

Is the chemical pure
or mixed with solvents?

Pure Mixed

Mixed Solution

Pure Chemical

Does the mixture contain

High BTU Value Halogenated Solvents (DCM, Chloroform)?

Stream A: Non-Halogenated Stream B: Halogenated
Organic Waste Organic Waste

Final Disposal:
High-Temperature Incineration
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Figure 1: Decision tree for segregating 3-(Hexyloxy)benzaldehyde waste streams to prevent
cross-contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure

Do not deviate from this sequence. Each step is designed to minimize exposure and
environmental release.[1][2][3][4]

Phase 1: Preparation & Containerization

e PPE Selection: Wear nitrile gloves (double-gloving recommended due to lipophilicity), safety
goggles, and a lab coat.[1][2][3][4] Work inside a fume hood.

« Container Selection:
o Preferred: High-Density Polyethylene (HDPE) carboy.[1][2][3][4]
o Acceptable: Amber glass solvent bottle (if volume < 4L).[1][2][3][4]

o Prohibited: Metal cans (aldehydes can slowly corrode certain metals/linings if acidic
oxidation has occurred).[1][2][3][4]

» Visual Check: Inspect the original bottle for solids. If solid crystals (benzoic acid derivative)
are present around the cap, wipe them with a solvent-dampened tissue (Ethanol or Acetone)
and dispose of the tissue as solid hazardous waste.[1][2][3]

Phase 2: Transfer & Labeling

» Bulking: Pour the liquid into the Non-Halogenated Organic Waste container.

o Note: If the chemical is dissolved in Dichloromethane (DCM) or Chloroform, it MUST go
into the Halogenated Waste stream.[1]

¢ Rinsing: Triple rinse the empty original container with a small amount of acetone or ethanol.
[1][2][3][4] Add these rinsates to the waste container.

o Labeling (GHS Compliance):
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[e]

Attach a hazardous waste tag immediately.[1][2][3][4]

o

Chemical Name: Write out "3-(Hexyloxy)benzaldehyde" (Do not use formulas).

[¢]

Hazard Checkboxes: Check "Irritant” and "Toxic" (due to aquatic toxicity).[1][2][3][4]

[¢]

Constituents: If a mixture, list percentages (e.g., "95% Acetone, 5% 3-
(Hexyloxy)benzaldehyde").

Phase 3: Storage & Pickup

o Cap Tightness: Ensure the waste container cap is vented (if available) or loosely tightened if
active generation is occurring, though this chemical is generally non-volatile.[1][2][3][4] For
final storage, cap tightly.[1][2][3]

» Secondary Containment: Store the waste container in a secondary tray to capture leaks.

o Timeline: Schedule pickup within 90 days (standard US EPA generator limit) or according to
your institution's specific guidelines.

Spill Management Protocol

In the event of a spill, the lipophilic nature of the hexyloxy chain makes this chemical difficult to
clean with water alone.

Spill Size Immediate Action Cleanup Material

Vermiculite or Clay Absorbent.
Minor (< 50 mL) Evacuate immediate area.[1] Do not use paper towels alone
inor (< 50 m
[2][3][4] Ventilate. (ineffective for oily organics).[1]

[21(31[4]

Oleophilic Pads (Qil-only
Evacuate lab. Call pads). These selectively

Major (> 50 mL
jor ( ) EHS/Emergency Response. absorb the organic phase.[1][2]

[3]
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Decontamination: After absorbing the bulk liquid, scrub the surface with a detergent solution
(soap and water) rather than pure solvent, as the detergent will emulsify the oily residue more
effectively than water alone.

Regulatory Compliance (EPA/IRCRA)[1][2][3]

In the United States, compliance with the Resource Conservation and Recovery Act (RCRA) is
mandatory.[1]

e Waste Coding:
o Pure Substance: 3-(Hexyloxy)benzaldehyde is not a P-listed or U-listed waste.[1][2][3][4]

o Characteristic Waste: It typically does not meet the definition of DOO1 (Ignitable) unless the
flash point is confirmed < 60°C (unlikely).[1][2][3] HoweuVer, it is best practice to manage it
as Non-Halogenated Organic Waste intended for fuel blending or incineration.[1][2][3]

» Drain Disposal:Strictly Prohibited. The long alkyl chain renders this compound toxic to
aguatic life with long-lasting effects (H411/H412).[1][2][3][4] It will not degrade quickly in
municipal water treatment systems.[1][2][3]
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7).[1][2][3][4][5] National Library of Medicine.[1][2][3][4] Retrieved October 26, 2023, from
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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